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Compound of Interest

Compound Name: AICAR phosphate

Cat. No.: B2847976 Get Quote

For Researchers, Scientists, and Drug Development Professionals: A Comprehensive Guide to

the Safe Handling, Storage, and Disposal of AICAR Phosphate.

This document provides crucial safety and logistical information for the laboratory use of AICAR

(5-Aminoimidazole-4-carboxamide ribonucleoside) phosphate, an AMP-activated protein kinase

(AMPK) activator. Adherence to these guidelines is essential for ensuring personnel safety and

maintaining a compliant laboratory environment.

Immediate Safety and Handling Protocols
AICAR phosphate should be handled with care, treating it as a potentially hazardous

substance. The toxicological properties are not fully characterized, and it is intended for

research use only.

Personal Protective Equipment (PPE):

Eye Protection: Chemical safety goggles are mandatory.

Hand Protection: Wear chemical-resistant gloves (e.g., nitrile).

Body Protection: A lab coat must be worn.

Respiratory Protection: For operations that may generate dust or aerosols, use a NIOSH-

approved respirator or work within a certified chemical fume hood.
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Engineering Controls:

Work in a well-ventilated area, preferably a chemical fume hood, to minimize inhalation

exposure.

Ensure safety showers and eyewash stations are readily accessible.

Step-by-Step Operational Procedures
Receiving and Storage:

Upon receipt, visually inspect the container for any damage or leaks.

Store AICAR phosphate in a tightly sealed container in a cool, dry, and well-ventilated area.

Recommended long-term storage temperature is -20°C.

Preparation of Solutions:

Handle the solid powder carefully to avoid generating dust.

When preparing solutions, add the solvent to the AICAR phosphate slowly.

For aqueous solutions, sonication may be required to achieve full dissolution.

Aqueous solutions are not recommended for storage for more than one day.

General Handling:

Avoid contact with skin, eyes, and clothing.

Do not ingest or inhale.

Wash hands thoroughly after handling.

Emergency Procedures
In Case of Accidental Exposure:

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 2 / 9 Tech Support

https://www.benchchem.com/product/b2847976?utm_src=pdf-body
https://www.benchchem.com/product/b2847976?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b2847976?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Eye Contact: Immediately flush eyes with copious amounts of water for at least 15 minutes,

lifting the upper and lower eyelids occasionally. Seek immediate medical attention.

Skin Contact: Immediately wash the affected area with soap and plenty of water for at least

15 minutes. Remove contaminated clothing. If irritation persists, seek medical attention.

Inhalation: Move the individual to fresh air. If breathing is difficult, provide oxygen. If not

breathing, give artificial respiration. Seek immediate medical attention.

Ingestion: Do NOT induce vomiting. Wash out the mouth with water, provided the person is

conscious. Seek immediate medical attention.

Spill Response: A minor spill of AICAR phosphate can be managed by trained laboratory

personnel by following these steps:

Evacuate and alert others in the immediate area.

Ensure proper ventilation.

Don the appropriate PPE as described above.

Contain the spill using an inert absorbent material (e.g., vermiculite, sand, or earth). Do not

use combustible materials.

Carefully sweep or scoop up the absorbed material into a labeled, sealable hazardous waste

container.

Clean the spill area with a suitable decontamination solution, and then wash with soap and

water.

Dispose of all contaminated materials as hazardous waste.

Disposal Plan
As a nucleoside analog, AICAR phosphate waste must be managed as hazardous chemical

waste.

Segregation:
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Solid Waste: Collect unused AICAR phosphate powder and any contaminated disposable

labware (e.g., weigh boats, gloves, pipette tips) in a designated, clearly labeled, and

sealed hazardous waste container.

Liquid Waste: Collect solutions containing AICAR phosphate in a separate, sealed, and

clearly labeled hazardous waste container. Do not mix with other waste streams unless

permitted by your institution's environmental health and safety (EHS) department.

Labeling:

All waste containers must be labeled with "Hazardous Waste" and the full chemical name:

"AICAR phosphate".

Include any other information required by your institution, such as the date and the name

of the generating laboratory.

Storage and Disposal:

Store waste containers in a designated, secure satellite accumulation area within the

laboratory.

Contact your institution's EHS or hazardous waste management department to arrange for

pickup and disposal in accordance with local, state, and federal regulations.

Quantitative Data Summary
The following table summarizes key quantitative data for AICAR phosphate.
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Property Value

Molecular Formula C₉H₁₅N₄O₈P

Molecular Weight 338.21 g/mol

Appearance Crystalline solid

Storage Temperature -20°C

Solubility

DMSO: ~71-75 mg/mLWater: ~71-80

mg/mLEthanol: Insoluble to ~1 mg/mLPBS (pH

7.2): ~2.5 mg/mL

Toxicity

Specific LD50 data is not readily available.

Handle as a potentially hazardous compound.

Has shown cytotoxic effects in certain cancer

cell lines in vitro.[1][2]

Visualized Experimental Workflows
To further clarify procedural logic, the following diagrams illustrate key workflows.
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Preparation and Use

Waste Disposal

Start: Retrieve AICAR Phosphate from -20°C Storage

Weigh Solid in Fume Hood

Dissolve in Appropriate Solvent

Use in Experiment

End of Experiment

Collect Solid Waste

Solid Waste

Collect Liquid Waste

Liquid Waste

Label Hazardous Waste Container

Store in Satellite Accumulation Area

Arrange for EHS Pickup

Click to download full resolution via product page

Caption: Workflow for the preparation, use, and disposal of AICAR phosphate.
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Spill Occurs

Alert Personnel & Evacuate Area

Don Appropriate PPE

Contain Spill with Inert Absorbent

Collect Absorbed Material

Decontaminate Spill Area

Dispose of Waste as Hazardous

Report Incident

Click to download full resolution via product page

Caption: Step-by-step workflow for responding to an AICAR phosphate spill.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 9 / 9 Tech Support

https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b2847976?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

